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A comprehensive guide for researchers and dental professionals on the validation of CEREC
restorations, presenting a synthesis of in vitro studies, quantitative data comparisons, and
detailed experimental methodologies.

The advent of chairside economical restoration of esthetic ceramics (CEREC) has
revolutionized restorative dentistry by offering a single-visit solution for dental crowns and other
restorations. However, the clinical success and longevity of any restoration are critically
dependent on its fit and marginal integrity. This guide provides an objective comparison of the
fit of CEREC restorations with conventional and other CAD/CAM alternatives, supported by
experimental data from various in vitro studies.

Quantitative Comparison of Marginal and Internal Fit

The marginal gap, the vertical distance between the restoration margin and the tooth
preparation, is a crucial indicator of a restoration's fit. A smaller marginal gap is associated with
a lower risk of cement dissolution, microleakage, and secondary caries. The internal fit refers to
the space between the internal surface of the restoration and the prepared tooth structure,
which can affect the restoration's stability and fracture resistance.

Numerous in vitro studies have quantified the marginal and internal gaps of CEREC
restorations and compared them to other fabrication methods. The following tables summarize
the findings from several key studies.

Table 1: Comparison of Marginal Gap (in micrometers)
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Table 2: Comparison of Internal Gap (in micrometers)
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Note: The wide range of reported values can be attributed to variations in study methodologies,
including the type of tooth, preparation design, luting agent, and measurement technique used.

[3]

Experimental Protocols for Fit Assessment

Accurate and reproducible measurement of marginal and internal fit is paramount in validating
the performance of dental restorations. The following are detailed methodologies for commonly
employed experimental techniques.

The Replica Technique

The replica technique is a non-destructive method used to measure the marginal and internal
gaps of restorations.[3][10][11][12][13][14] It involves filling the restoration with a light-body
silicone material and seating it onto the prepared tooth or die.[12][13] After the silicone has set,
the restoration is carefully removed, leaving a replica of the cement space.[13] This replica is
then sectioned and measured under a microscope to determine the gap dimensions at various
points.[13]

Workflow for the Replica Technique
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. Marginal and internal fit of Cerec 3 CAD/CAM all-ceramic crowns - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2.researchgate.net [researchgate.net]

o 3. files.core.ac.uk [files.core.ac.uk]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1177376?utm_src=pdf-body-img
https://www.benchchem.com/product/b1177376?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/12854786/
https://pubmed.ncbi.nlm.nih.gov/12854786/
https://www.researchgate.net/publication/259169349_In_vitro_evaluation_of_the_marginal_fit_of_different_all-ceramic_crowns
https://files.core.ac.uk/download/pdf/51139.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

4. thieme-connect.com [thieme-connect.com]

5. Evaluation of the marginal fit of full ceramic crowns by the microcomputed tomography
(micro-CT) technique - PMC [pmc.ncbi.nim.nih.gov]

6. In vitro comparison of marginal fit between CAD/CAM hybrid ceramic crowns and
prefabricated zirconia crowns for primary molars - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]
8. jcds.qu.edu.sa [jcds.qu.edu.sa]
9. researchgate.net [researchgate.net]

10. A Validation Study of the Impression Replica Technique - PubMed
[pubmed.ncbi.nim.nih.gov]

11. researchgate.net [researchgate.net]

12. Comparative Evaluation of the Marginal and Internal Fitness of Monolithic CAD/CAM
Zirconia Crowns Fabricated from Different Conventional Impression Techniques and Digital
Impression Using Silicone Replica Technique (An in vitro study) — Biomedical and
Pharmacology Journal [biomedpharmajournal.org]

13. karlancer.com [karlancer.com]
14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

To cite this document: BenchChem. [A Comparative Analysis of the Fit and Marginal Integrity
of CEREC Restorations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177376#validation-of-cerec-restorations-fit-and-
marginal-integrity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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